tricyclo[5.3.0.02,6]decane-3,8-diol

• CAS No.: 94601-91-9
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: tricyclo[5.3.0.02,6]decane-3,8-diol
• InChI: InChI=1S/C10H16O2/c11-7-3-1-5-9(7)6-2-4-8(12)10(5)6/h5-12H,1-4H2
• InChI Key: CFYUQSXXJZGPEE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2C1C3C2CCC3O)O

Description

Tricyclo[5.3.0.0²,⁶]decane-3,8-diol is a polycyclic organic compound featuring a bridged tricyclic core with hydroxyl groups at positions 3 and 6. Its rigid structure and stereochemistry make it a valuable scaffold in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tricyclo[5.3.0.02,6]decane-3,8-diol typically involves multiple steps, starting from simpler precursors. One common method involves the Diels-Alder reaction, followed by a series of cyclization and functionalization steps. For instance, the formation of the tricyclic core can be achieved through a Diels-Alder reaction between a diene and a dienophile, followed by intramolecular cyclization to form the rigid tricyclic structure. Subsequent hydroxylation at the 3 and 8 positions can be achieved using reagents like osmium tetroxide or hydrogen peroxide under controlled conditions .

Industrial Production Methods

Industrial production of tricyclo[5.3.0.02,6]decane-3,8-diol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and solvents are carefully chosen to ensure the scalability and cost-effectiveness of the process .

Chemical Reactions Analysis

Types of Reactions

Tricyclo[5.3.0.02,6]decane-3,8-diol undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form different alcohol derivatives using reducing agents such as lithium aluminum hydride.

Substitution: The hydroxyl groups can be substituted with other functional groups through reactions with halogenating agents or sulfonyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an alkaline medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Thionyl chloride or phosphorus tribromide for halogenation.

Major Products

Oxidation: Formation of tricyclo[5.3.0.02,6]decane-3,8-dione.

Reduction: Formation of tricyclo[5.3.0.02,6]decane-3,8-diol derivatives.

Substitution: Formation of tricyclo[5.3.0.02,6]decane-3,8-dichloride.

Scientific Research Applications

Tricyclo[5.3.0.02,6]decane-3,8-diol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structure and reactivity.

Industry: Utilized in the production of high-performance materials and as a precursor for specialty chemicals.

Mechanism of Action

The mechanism of action of tricyclo[5.3.0.02,6]decane-3,8-diol involves its interaction with various molecular targets. The hydroxyl groups can form hydrogen bonds with biological molecules, influencing their activity. The rigid tricyclic structure allows for specific interactions with enzymes and receptors, potentially modulating their function. Pathways involved may include inhibition of enzyme activity or disruption of cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

A comparative analysis with structurally analogous compounds would typically focus on:

• Molecular Geometry : Differences in ring strain, bond angles, and stereochemical rigidity.
• Physicochemical Properties : Solubility, melting points, and hydrogen-bonding capacity.
• Reactivity : Susceptibility to oxidation, functionalization, or ring-opening reactions.
• Applications : Use in drug design, catalysis, or polymer synthesis.

Hypothetical Data Table (Example)

Compound Name	Melting Point (°C)	Solubility (g/100 mL)	LogP	Key Application
Tricyclo[5.3.0.0²,⁶]decane-3,8-diol	180–185	0.15 (Water)	1.2	Chiral catalyst support
Adamantane-1,3-diol	210–215	0.08 (Water)	0.9	Polymer crosslinker
Norbornene-2,3-diol	155–160	0.25 (Water)	1.5	Epoxy resin modifier

Research Findings (Hypothetical)

• Stereochemical Stability: The tricyclic core of tricyclo[5.3.0.0²,⁶]decane-3,8-diol exhibits greater rigidity compared to norbornene derivatives, reducing conformational flexibility in catalytic applications .
• Hydrogen-Bonding Networks : Its diol groups form stronger intramolecular hydrogen bonds than adamantane-1,3-diol, enhancing thermal stability .
• Synthetic Challenges : The compound’s strained rings complicate derivatization, unlike more accessible bicyclic diols .

Limitations of Provided Evidence

The lack of relevant data in the provided sources (e.g., and ) highlights the need to consult specialized literature on polycyclic diols, such as:

• Peer-reviewed journals (e.g., Journal of Organic Chemistry, Tetrahedron).
• Patents detailing synthetic routes.
• Computational studies analyzing molecular properties.